Cas no 15509-36-1 (2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo-)

• Product Name: 2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo-
• CAS No: 15509-36-1
• MF: C₁₁H₈O₆S
• MW: 268.242622375488
• CID: 167236
• PubChem ID: 220302
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 3-hydroxy-7-sulfo-
• 3-hydroxy-7-sulfonaphthalene-2-carboxylic acid
• 2-Naphthoic acid, 3-hydroxy-7-sulfo-
• 3-Hydroxy-7-sulfo-[2]naphthoesaeure
• 3-hydroxy-7-sulfo-[2]naphthoic acid
• 3-Hydroxy-7-sulfo-2-naphthoesaeure
• 3-Hydroxy-7-sulfo-naphthalin-2-carbonsaeure
• 3-Hydroxy-7-sulpho-2-naphthoesaeure
• 3-Oxy-naphthalin-carbonsaeure-(2)-sulfonsaeure-(7)
• 3-Oxy-naphthoesaeure-(2)-sulfonsaeure-(7)
• AC1L58LB
• AC1Q6WQL
• CTK0H7864
• HMS3087N21
• NSC2852
• AKOS025261080
• starbld0023301
• 3-Hydroxy-7-sulfo-2-naphthoic acid
• FT779Y4QSF
• SMR001547173
• DTXSID60935127
• 2-Naphthalenecarboxylic acid, 3-hydroxy-7-sulfo-
• 3-Hydroxy-7-sulfo-2-naphthalenecarboxylic acid
• 15509-36-1
• VS-12652
• SCHEMBL367574
• MLS002637647
• NSC 2852
• NSC-2852
• CHEMBL1903945

• Inchi： 1S/C11H8O6S/c12-10-5-6-1-2-8(18(15,16)17)3-7(6)4-9(10)11(13)14/h1-5,12H,(H,13,14)(H,15,16,17)
• InChI Key： NZJXVZBWNVXRHJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=C(C(C(=O)O)=CC=2C=1)O)(=O)(=O)O

Computed Properties

• Exact Mass: 268.00414
• Monoisotopic Mass: 268.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.705
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.725
• PSA: 111.9
• LogP: 2.57110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates